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Compound of Interest

Compound Name: 2,6-Difluorophenyl isothiocyanate

Cat. No.: B1350952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties and

synthetic approaches for 1,3-Difluoro-2-isothiocyanatobenzene (also known as 2,6-
difluorophenyl isothiocyanate). The information is curated for professionals in research and

development who require detailed chemical data.

Core Physical Properties
1,3-Difluoro-2-isothiocyanatobenzene is a halogenated aromatic isothiocyanate. The following

table summarizes its key physical and chemical properties based on available data. It is

important to note that a specific melting point for this compound is not readily available in the

cited literature.
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Property Value

Molecular Formula C₇H₃F₂NS

Molecular Weight 171.17 g/mol

Boiling Point 217 °C (literature value)

Density 1.325 g/mL at 25 °C (literature value)

Refractive Index n20/D 1.604 (literature value)

Flash Point 220 °F (104.4 °C)

Vapor Pressure 1.21 mmHg at 25°C

Solubility
Hydrolyzes in water. Specific solubility data in

organic solvents is not extensively documented.

Physical State Liquid at room temperature

Synthesis of 1,3-Difluoro-2-isothiocyanatobenzene
The primary synthetic route to 1,3-Difluoro-2-isothiocyanatobenzene involves the conversion of

2,6-difluoroaniline. While a variety of reagents can be employed for the synthesis of

isothiocyanates from primary amines, a common and established method utilizes

thiophosgene.

General Experimental Protocol: Synthesis from 2,6-
Difluoroaniline
The following is a generalized protocol based on established methods for the synthesis of aryl

isothiocyanates from anilines using thiophosgene. Caution: Thiophosgene is a highly toxic and

corrosive chemical and should be handled with extreme care in a well-ventilated fume hood

with appropriate personal protective equipment.

Materials:

2,6-Difluoroaniline

Thiophosgene (CSCl₂)
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An inert solvent (e.g., dichloromethane, chloroform, or a biphasic system with water)

A base (e.g., triethylamine, sodium bicarbonate, or calcium carbonate)

Procedure:

Reaction Setup: A solution of 2,6-difluoroaniline is prepared in an inert solvent within a

reaction vessel equipped with a stirrer, a dropping funnel, and a reflux condenser. The

reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon).

Addition of Thiophosgene: A solution of thiophosgene in the same inert solvent is added

dropwise to the stirred solution of 2,6-difluoroaniline. The reaction is often exothermic and

may require cooling to maintain a controlled temperature.

Neutralization: A base is added to neutralize the hydrogen chloride gas that is evolved during

the reaction. In a biphasic system, an aqueous solution of a base like sodium bicarbonate is

used.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

thin-layer chromatography (TLC) or gas chromatography (GC) to ensure the complete

consumption of the starting aniline.

Workup: Upon completion, the reaction mixture is worked up to isolate the product. This

typically involves washing the organic layer with water and brine to remove any remaining

base and salts.

Purification: The crude product is then purified. Common purification methods for liquid

isothiocyanates include distillation under reduced pressure.

The following diagram illustrates the general workflow for this synthesis.
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General Synthesis Workflow
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Caption: General workflow for the synthesis of 1,3-Difluoro-2-isothiocyanatobenzene.

Biological Activity and Signaling Pathways
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Currently, there is no specific information available in the scientific literature detailing the

biological activity or the engagement in specific signaling pathways of 1,3-Difluoro-2-

isothiocyanatobenzene. The broader class of isothiocyanates is known for a wide range of

biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Well-

studied isothiocyanates, such as sulforaphane and phenethyl isothiocyanate, have been shown

to modulate various signaling pathways, including those related to oxidative stress response

(Nrf2 pathway) and apoptosis. However, it is crucial to note that the biological effects of

isothiocyanates are highly dependent on their specific chemical structure. Therefore, the

activity of 1,3-Difluoro-2-isothiocyanatobenzene would require dedicated biological evaluation.

The following diagram depicts a generalized relationship for the investigation of a novel

isothiocyanate's biological activity.
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Investigative Logic for Biological Activity
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Caption: Logical workflow for investigating the biological activity of a novel compound.
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[https://www.benchchem.com/product/b1350952#physical-properties-of-1-3-difluoro-2-
isothiocyanatobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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